Cas no 2091857-66-6 (5-Bromo-6-chloro-3-methylpyridine-2-carbonitrile)

• Product Name: 5-Bromo-6-chloro-3-methylpyridine-2-carbonitrile
• CAS No: 2091857-66-6
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 5462915
• Update Time: 2023-08-28

5-Bromo-6-chloro-3-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-3-methylpyridine-2-carbonitrile
• Z2733315066
• 5-Bromo-6-chloro-3-methylpyridine-2-carbonitrile

• Inchi： 1S/C7H4BrClN2/c1-4-2-5(8)7(9)11-6(4)3-10/h2H,1H3
• InChI Key： IQLGXAKGPQSDKO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C#N)C(C)=C1)Cl

Computed Properties

• Exact Mass: 229.92464 g/mol
• Monoisotopic Mass: 229.92464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.48
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7